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Compound of Interest

Compound Name: 1,1,1-Trichlorotrifluoroacetone

Cat. No.: B1294472 Get Quote

Essential Safety and Handling Guide for 1,1,1-
Trichlorotrifluoroacetone
For immediate reference by researchers, scientists, and drug development professionals, this

guide outlines the critical safety protocols, handling procedures, and disposal plans for 1,1,1-
Trichlorotrifluoroacetone (CAS: 758-42-9).[1] Adherence to these guidelines is imperative to

mitigate potential health and environmental risks associated with this chemical.

Hazard Identification and Immediate Precautions
1,1,1-Trichlorotrifluoroacetone is a hazardous substance requiring stringent safety

measures. The primary hazards are summarized below.

Hazard Classification:
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Hazard Statement Classification

H301: Toxic if swallowed Acute Toxicity, Oral

H311: Toxic in contact with skin Acute Toxicity, Dermal

H314: Causes severe skin burns and eye

damage
Skin Corrosion/Iritation, Eye Damage/Irritation

H335: May cause respiratory irritation Specific target organ toxicity — single exposure

H401: Toxic to aquatic life
Hazardous to the aquatic environment, acute

hazard

H420: Harms public health and the environment

by destroying ozone in the upper atmosphere
Hazardous to the ozone layer

Sources:[1][2]

Immediate First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]
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Sources:[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,1,1-
Trichlorotrifluoroacetone.

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) and a face shield.[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Chemical impermeable gloves are

required.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with

appropriate cartridges. In case of inadequate

ventilation, wear respiratory protection.[1][3]

Sources:[1][3]

Operational Plan: Safe Handling and Storage
Proper handling and storage are crucial to prevent exposure and accidents.

Handling Workflow:
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Ensure Fume Hood is Operational

Verify Access to Emergency Equipment

Dispense Chemical in Fume Hood

Proceed to Handling

Avoid Inhalation, Skin, and Eye Contact

Use Non-Sparking Tools

Decontaminate Work Area

Proceed to Post-Handling

Store in a Tightly Closed Container

Properly Remove and Dispose of PPE
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Waste Collection

Disposal

Collect Waste in a Labeled, Leak-Proof Container

Clearly Label as 'Hazardous Waste: 1,1,1-Trichlorotrifluoroacetone'

Contact a Licensed Hazardous Waste Disposal Facility

Initiate Disposal

Provide SDS to the Disposal Company

Arrange for Waste Pickup and Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trichlorotrifluoroacetone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294472#personal-protective-equipment-for-
handling-1-1-1-trichlorotrifluoroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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